5-acetyl-1H-pyrrole-3-carbonitrile

• Molecular Formula: C7H6N2O
• Molecular Weight: 134.14 g/mol
• IUPAC Name: 5-acetyl-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C7H6N2O/c1-5(10)7-2-6(3-8)4-9-7/h2,4,9H,1H3
• InChI Key: YDLGEEKPFZUAPP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CN1)C#N

Description

5-acetyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of chlorosulfonylisocyanate in acetonitrile (25 mL) was added dropwise to a solution of 2-acetylpyrrole (10.9 g, 100 mmol) in acetonitrile (25 mL) at 0° C. The reaction mixture turned from yellow to black and was allowed to stir at ambient temperature for 2.5 h. The reaction mixture was cooled to 0° C. and DMF (10 mL) was added. The resulting reaction mixture was then heated to 50° C. for 10 minutes and then poured onto ice to afford a dark colored product. The product was dissolved in ethyl acetate and treated with activated charcoal and filtered. The ethyl acetate was evaporated to afford a tan-colored product. Recrystallization from ethyl acetate afforded 4-cyano-2-acetylpyrrole (4.5 g) as a tan solid.